2-(4-Hexylphenyl)-2-propanol

• IUPAC Name: 2-(4-hexylphenyl)propan-2-ol
• InChI: InChI=1S/C15H24O/c1-4-5-6-7-8-13-9-11-14(12-10-13)15(2,3)16/h9-12,16H,4-8H2,1-3H3
• InChI Key: BJHPMGUFVOADTD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(C)(C)O
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• CAS No.: 2737207-27-9

Description

2-(4-Hexylphenyl)-2-propanol is a secondary alcohol with a branched structure, featuring a hexyl chain attached to the para position of a phenyl group. The molecular formula is inferred as C₁₅H₂₄O, with a molecular weight of 220.35 g/mol. The hexyl substituent imparts significant hydrophobicity, making the compound less water-soluble and more lipophilic compared to shorter-chain analogs.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table compares key structural and functional attributes of 2-(4-Hexylphenyl)-2-propanol with related compounds:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(4-Hexylphenyl)-2-propanol	Hexylphenyl	C₁₅H₂₄O	220.35	High lipophilicity; potential surfactant/pharmaceutical intermediate	–
2-(4-Biphenylyl)-2-propanol	Biphenylyl	C₁₅H₁₆O	212.29	Higher rigidity due to biphenyl; chemical intermediate
Fluconazole	2,4-Difluorophenyl, triazoles	C₁₃H₁₂F₂N₆O	306.3	Soluble in methanol, acetone; antifungal drug
2-(4-Ethoxyphenyl)-2-methylpropanol	Ethoxyphenyl, methyl	C₁₂H₁₈O₂	194.27	Moderate hydrophobicity; synthetic precursor
Betaxolol Hydrochloride	Cyclopropylmethoxy, isopropylamino	C₁₈H₂₉NO₃·HCl	348.9	Beta-blocker; pharmaceutical use with strict purity standards (98–102%)

Key Differences and Implications

Hydrophobicity and Solubility: The hexyl chain in 2-(4-Hexylphenyl)-2-propanol enhances lipophilicity compared to shorter substituents like ethoxy () or polar groups like triazoles in fluconazole (). This property favors applications in non-aqueous systems, such as lipid-based drug formulations or industrial solvents.

Pharmaceutical Relevance: Betaxolol Hydrochloride () and fluconazole () demonstrate how specific substituents (e.g., amino, ether, fluorine) enable biological activity. The hexylphenyl derivative’s lack of electronegative or ionizable groups likely limits direct pharmacological use but may suit prodrug or carrier systems.

Synthetic Utility :

• Biphenyl derivatives () are valued as rigid intermediates in polymer synthesis, whereas ethoxyphenyl analogs () serve in fine chemical production. The hexylphenyl variant’s bulkiness may influence reaction kinetics in organic synthesis, necessitating tailored catalysts or conditions.

Research Findings and Challenges

• Purity Standards: Betaxolol Hydrochloride’s strict assay requirements (98–102% purity) reflect pharmaceutical-grade quality control, a benchmark that would apply to 2-(4-Hexylphenyl)-2-propanol if used in regulated industries .